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molecular formula C8H7NO4 B129869 2-Methyl-4-nitrobenzoic acid CAS No. 1975-51-5

2-Methyl-4-nitrobenzoic acid

Cat. No. B129869
CAS RN: 1975-51-5
M. Wt: 181.15 g/mol
InChI Key: XXXOBNJIIZQSPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08633312B2

Procedure details

In accordance with general method S, 5.00 g (27.60 mmol) of 2-methyl-4-nitro-benzoic acid are dissolved in 20 ml of methanol, with heating, and 6 ml of concentrated sulfuric acid are added. The mixture is refluxed for 5 h. Yield: 4.90 g (90.9%); melting point: 73.6° C.
Name
2-methyl-4-nitro-benzoic acid
Quantity
5 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
20 mL
Type
reactant
Reaction Step One
Name
sulfuric acid
Quantity
6 mL
Type
reactant
Reaction Step Two
Name
2-Methyl-4-nitro-benzoic acid methyl ester

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH:10]=[C:9]([N+:11]([O-:13])=[O:12])[CH:8]=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].S(=O)(=O)(O)O.[CH3:19]O>>[CH3:19][O:5][C:4](=[O:6])[C:3]1[CH:7]=[CH:8][C:9]([N+:11]([O-:13])=[O:12])=[CH:10][C:2]=1[CH3:1]

Inputs

Step One
Name
2-methyl-4-nitro-benzoic acid
Quantity
5 g
Type
reactant
Smiles
CC1=C(C(=O)O)C=CC(=C1)[N+](=O)[O-]
Name
methanol
Quantity
20 mL
Type
reactant
Smiles
CO
Step Two
Name
sulfuric acid
Quantity
6 mL
Type
reactant
Smiles
S(O)(O)(=O)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
with heating
TEMPERATURE
Type
TEMPERATURE
Details
The mixture is refluxed for 5 h
Duration
5 h

Outcomes

Product
Name
2-Methyl-4-nitro-benzoic acid methyl ester
Type
Smiles
COC(C1=C(C=C(C=C1)[N+](=O)[O-])C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.